2-[1-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]cyclohexyl]acetic acid

• IUPAC Name: 2-[1-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]cyclohexyl]acetic acid
• InChI: InChI=1S/C15H19NO4/c17-13(7-6-12-5-4-10-20-12)16-15(11-14(18)19)8-2-1-3-9-15/h4-7,10H,1-3,8-9,11H2,(H,16,17)(H,18,19)/b7-6+
• InChI Key: CKVHFJDPUXIHOJ-VOTSOKGWSA-N
• Canonical SMILES: C1CCC(CC1)(CC(=O)O)NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: C1CCC(CC1)(CC(=O)O)NC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

2-[1-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]cyclohexyl]acetic acid, also known as compound 1, is a novel synthetic compound with potential pharmaceutical applications. This compound has been the subject of scientific research due to its unique chemical structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-[1-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]cyclohexyl]acetic acid is not fully understood. However, it is believed that the this compound exerts its effects by modulating the activity of certain enzymes and signaling pathways in the body. The this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. The this compound has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. The this compound has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. The this compound has also been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. In addition, the this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]cyclohexyl]acetic acid in lab experiments include its unique chemical structure and potential therapeutic properties. The this compound has been shown to have anti-inflammatory, analgesic, and anti-tumor effects, making it a promising candidate for further research. However, the limitations of using this this compound in lab experiments include its limited availability and high cost. The this compound also requires further optimization to improve its potency and selectivity.

Future Directions

There are several future directions for the research of 2-[1-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]cyclohexyl]acetic acid. One direction is to investigate the this compound's potential use in the treatment of diabetes and other metabolic disorders. Another direction is to investigate the this compound's potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Further research is also needed to optimize the synthesis of the this compound and improve its potency and selectivity. In addition, the this compound's pharmacokinetics and toxicity need to be further investigated to determine its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a novel synthetic this compound with potential pharmaceutical applications. The this compound has been the subject of scientific research due to its unique chemical structure and potential therapeutic properties. The this compound has been shown to have anti-inflammatory, analgesic, and anti-tumor effects in preclinical studies. Further research is needed to optimize the synthesis of the this compound, improve its potency and selectivity, and determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-[1-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]cyclohexyl]acetic acid involves a multi-step process. The first step involves the reaction between 3-furan-2-ylprop-2-enoic acid and cyclohexylamine to form the intermediate this compound. The intermediate this compound is then reacted with chloroacetic acid to produce the final product, this compound. The synthesis of this this compound has been optimized to increase the yield and purity of the product.

Scientific Research Applications

2-[1-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]cyclohexyl]acetic acid has been the subject of scientific research due to its potential therapeutic properties. This this compound has been shown to have anti-inflammatory, analgesic, and anti-tumor effects in preclinical studies. The this compound has also been investigated for its potential use in the treatment of diabetes, Alzheimer's disease, and cardiovascular diseases.